Cas no 39701-08-1 (Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)-)

• Product Name: Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)-
• CAS No: 39701-08-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1510780
• PubChem ID: 12347540
• Update Time: 2025-04-21

Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-4-methyl-1-(1-methylethenyl)-
• 2-methoxy-4-methyl-1-prop-1-en-2-ylbenzene
• 2-Methoxy-4-methyl-1-(prop-1-en-2-yl)benzene
• LDQHURFLDDRWGZ-UHFFFAOYSA-N
• DTXSID80492924
• .DELTA.8,9-Dehydrothymol methyl ether
• 8,9-Dehydrothymol methyl ether
• CHEBI:167372
• 39701-08-1

• Inchi： 1S/C11H14O/c1-8(2)10-6-5-9(3)7-11(10)12-4/h5-7H,1H2,2-4H3
• InChI Key： LDQHURFLDDRWGZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C(=C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes